molecular formula C12H14O2 B6279701 (2E)-3-(4-ethylphenyl)but-2-enoic acid CAS No. 1380395-08-3

(2E)-3-(4-ethylphenyl)but-2-enoic acid

Cat. No. B6279701
CAS RN: 1380395-08-3
M. Wt: 190.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(2E)-3-(4-ethylphenyl)but-2-enoic acid” is a chemical compound with the CAS Number: 1380395-08-3 . It has a molecular weight of 190.24 . The compound is typically in powder form .


Molecular Structure Analysis

The molecular formula of “(2E)-3-(4-ethylphenyl)but-2-enoic acid” is C12H14O2 . The InChI code for this compound is 1S/C12H14O2/c1-3-10-4-6-11(7-5-10)9(2)8-12(13)14/h4-8H,3H2,1-2H3,(H,13,14)/b9-8+ .


Physical And Chemical Properties Analysis

“(2E)-3-(4-ethylphenyl)but-2-enoic acid” is a powder . The compound has a molecular weight of 190.24 . The storage temperature and boiling point are not specified .

Scientific Research Applications

Neutron Capture Therapy

Boronic acids and their esters, which can be derived from compounds like (2E)-3-(4-ethylphenyl)but-2-enoic acid , are considered for use as boron-carriers in neutron capture therapy . This therapy is a type of cancer treatment that targets and destroys cancer cells more selectively than traditional radiotherapy.

Synthesis of Boronic Pinacol Esters

The compound could be used in the synthesis of phenylboronic pinacol esters, which are important in various chemical reactions and have applications in organic synthesis .

Chemical Database Inclusion

(2E)-3-(4-ethylphenyl)but-2-enoic acid: could be included in chemical databases like ChemSynthesis, which provide synthesis references and physical properties for a wide range of compounds. This inclusion would be beneficial for researchers looking for synthesis information or physical properties related to the compound .

Safety and Hazards

The safety information available indicates that “(2E)-3-(4-ethylphenyl)but-2-enoic acid” may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2E)-3-(4-ethylphenyl)but-2-enoic acid involves the reaction of 4-ethylbenzaldehyde with ethyl acetoacetate to form ethyl 3-(4-ethylphenyl)but-2-enoate, which is then hydrolyzed to yield the target compound.", "Starting Materials": [ "4-ethylbenzaldehyde", "ethyl acetoacetate", "sodium ethoxide", "water", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 4-ethylbenzaldehyde (1.0 equiv) and ethyl acetoacetate (1.2 equiv) in ethanol and add sodium ethoxide (1.2 equiv).", "Step 2: Heat the reaction mixture at reflux for 4-6 hours.", "Step 3: Cool the reaction mixture and add water to precipitate the product.", "Step 4: Filter the product and wash with water.", "Step 5: Dissolve the product in ethanol and add hydrochloric acid to hydrolyze the ester.", "Step 6: Heat the reaction mixture at reflux for 2-3 hours.", "Step 7: Cool the reaction mixture and extract the product with ethyl acetate.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the target compound." ] }

CAS RN

1380395-08-3

Product Name

(2E)-3-(4-ethylphenyl)but-2-enoic acid

Molecular Formula

C12H14O2

Molecular Weight

190.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.